Cas no 2375260-26-5 (1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid
• CAS No: 2375260-26-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 6259682
• PubChem ID: 145874580
• Update Time: 2025-10-31

1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2375260-26-5
• 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid
• EN300-7427523

• Inchi： 1S/C6H8N2O3/c1-4-5(6(9)10)8(11-2)3-7-4/h3H,1-2H3,(H,9,10)
• InChI Key： HGEHQMBTKOBFEO-UHFFFAOYSA-N
• SMILES： O(C)N1C=NC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid

Introduction to 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid (CAS No. 2375260-26-5)

1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid, identified by its CAS number 2375260-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This imidazole derivative, characterized by its methoxy and methyl substituents, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound’s molecular framework, featuring a five-membered heterocyclic ring with nitrogen atoms, positions it as a versatile building block for pharmacophores targeting various biological pathways.

The chemical structure of 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid includes a carboxylic acid functional group at the 5-position of the imidazole ring, which enhances its reactivity and compatibility with diverse synthetic methodologies. This feature is particularly advantageous in medicinal chemistry, where functional group modifications are often employed to optimize drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of both methoxy and methyl groups further contributes to the compound’s complexity, enabling selective modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating enzyme inhibition, receptor binding, and cellular signaling pathways. Specifically, 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid has been explored in the context of developing inhibitors for enzymes involved in inflammatory responses and metabolic disorders. Its structural motif is reminiscent of natural products and drug scaffolds that have demonstrated efficacy in preclinical studies.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The carboxylic acid moiety allows for facile coupling reactions with amines or other nucleophiles via amide bond formation, while the imidazole ring itself can serve as a scaffold for further derivatization. Such flexibility is crucial in drug discovery pipelines, where rapid access to structurally diverse analogs is often required for hit identification and optimization.

Recent advancements in computational chemistry have also highlighted the importance of 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid in virtual screening campaigns. Molecular docking studies have suggested that this compound may interact with target proteins in ways that could lead to therapeutic benefits. For instance, its ability to mimic natural substrates or modulate allosteric sites has been hypothesized to contribute to its potential as an inhibitor or activator of specific biological processes. These insights are derived from high-throughput virtual screening efforts, which leverage advanced algorithms to predict binding affinities and mode-of-action.

The synthesis of 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid presents an interesting challenge due to the need for precise functionalization around the imidazole core. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodologies have emerged that streamline these processes, making it more feasible to produce this compound on a scalable basis. For example, catalytic hydrogenation techniques have been optimized to introduce the desired functional groups with high selectivity and yield.

In addition to its pharmaceutical applications, 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid has shown promise in materials science research. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand or catalyst in various chemical transformations. Such applications leverage the chelating properties of imidazole derivatives, which can stabilize metal centers and facilitate catalytic cycles relevant to industrial processes.

The safety profile of 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid is another critical consideration in its development and application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary to fully characterize its behavior in biological systems. These studies are essential for ensuring that any potential therapeutic use is safe and effective for human consumption.

Looking ahead, the future prospects for 1-methoxy-4-methyl-1H-imidazole-5-carboxylic acid appear promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leading to novel derivatives with enhanced properties for drug development or material science applications. The compound’s unique structural features position it as a cornerstone molecule in modern chemical synthesis, with far-reaching implications across multiple disciplines.